N-benzyl-3-(3,4-dimethoxyphenyl)-3-((5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)propanamide

• IUPAC Name: N-benzyl-3-(3,4-dimethoxyphenyl)-3-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C27H28N4O4S/c1-33-21-12-9-19(10-13-21)26-29-27(31-30-26)36-24(20-11-14-22(34-2)23(15-20)35-3)16-25(32)28-17-18-7-5-4-6-8-18/h4-15,24H,16-17H2,1-3H3,(H,28,32)(H,29,30,31)
• InChI Key: UEJNCDJBBHOIEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NN2)SC(CC(=O)NCC3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H28N4O4S
• Molecular Weight: 504.6 g/mol
• CAS No.: 868213-42-7

Description

N-benzyl-3-(3,4-dimethoxyphenyl)-3-((5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)propanamide is a useful research compound. Its molecular formula is C27H28N4O4S and its molecular weight is 504.61. The purity is usually 95%.
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Scientific Research Applications

Analytical Methodologies

A study developed a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for the detection and quantification of a derivative, specifically 4-bromo-2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]-benzeneethanamine (25B-NBOMe), in serum and urine samples. This research highlighted the compound's relevance in toxicology and forensic analysis, particularly in cases of intoxication due to novel psychoactive substances (Poklis et al., 2014).

Electrochemical Properties

Another research avenue explored the electrochemistry and spectroelectrochemistry of small model star-shaped compounds, including derivatives of the mentioned compound, by employing electrochemical and in situ ESR/UV/Vis/NIR spectroelectrochemical techniques. This study contributes to understanding the oxidative polymerization and electronic properties of these compounds, which could have implications in materials science (Rapta et al., 2012).

Antioxidant and Anticancer Activities

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, structurally related to the compound , have been synthesized and tested for their antioxidant and anticancer activities. Some derivatives showed significant antioxidant activity, surpassing that of ascorbic acid, and exhibited cytotoxic effects against certain cancer cell lines, marking their potential in therapeutic applications (Tumosienė et al., 2020).

Antifungal Evaluation

A novel series of Schiff bases derived from a similar scaffold has been synthesized and evaluated for their antifungal activity against Candida albicans. This research illustrates the compound's potential in developing new antifungal agents, contributing to pharmaceutical sciences (Moorthy et al., 2017).